3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95%

• IUPAC Name: 3-(2,6-difluorophenyl)-5-fluorobenzoic acid
• InChI: InChI=1S/C13H7F3O2/c14-9-5-7(4-8(6-9)13(17)18)12-10(15)2-1-3-11(12)16/h1-6H,(H,17,18)
• InChI Key: DQESKIDCQVRKJI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)F)C2=CC(=CC(=C2)F)C(=O)O)F
• Molecular Formula: C13H7F3O2
• DSSTOX Substance ID: DTXSID00689692
• Molecular Weight: 252.19 g/mol
• CAS RN: 1261996-71-7

Description

3-(2,6-Difluorophenyl)-5-fluorobenzoic acid (DFBA) is an organic compound that belongs to the class of compounds known as phenyl benzoic acids. It is a white crystalline solid at room temperature and has a melting point of 128-130 °C. It is soluble in organic solvents such as ethanol, methanol, and acetone, and is insoluble in water. DFBA has been used in a variety of scientific research applications, including as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a tool in molecular biology research.

Mechanism of Action

The mechanism of action of 3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% is not completely understood. However, it is thought to act as an inhibitor of enzymes involved in the metabolism of drugs and other compounds. Specifically, it is thought to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and other compounds. In addition, it is thought to inhibit the activity of other enzymes, such as those involved in the metabolism of fatty acids.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% are not completely understood. However, it is thought to have a number of effects on the body. For example, it is thought to inhibit the activity of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and other compounds. In addition, it is thought to inhibit the activity of other enzymes, such as those involved in the metabolism of fatty acids. It is also thought to have anti-inflammatory and anti-cancer effects.

Advantages and Limitations for Lab Experiments

The use of 3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% in lab experiments has several advantages. It is relatively inexpensive and easy to obtain, and it is stable and can be stored for long periods of time. In addition, it is soluble in organic solvents and can be used in a variety of reactions. However, there are some limitations to the use of 3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% in lab experiments. For example, it is toxic and should be handled with care. In addition, it can react with other compounds, which can lead to the formation of unwanted by-products.

Future Directions

The potential applications of 3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% in scientific research are numerous. In the future, it could be used to synthesize a variety of compounds, including pharmaceuticals, dyes, and agrochemicals. In addition, it could be used to study the structure and function of proteins, as well as to study the interactions between proteins and their ligands. Finally, it could be used to develop new drugs and to study the biochemical and physiological effects of drugs and other compounds.

Synthesis Methods

3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% can be synthesized through a number of different methods. The most commonly used method is the reaction of 2,6-difluorobenzoic anhydride with 5-fluorobenzaldehyde in the presence of a base, such as sodium hydroxide. This reaction produces the desired product in high yields. Other methods, such as the reaction of 2,6-difluorobenzoic acid with 5-fluorobenzaldehyde in the presence of a catalyst, have also been used to synthesize 3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95%.

Scientific Research Applications

3-(2,6-Difluorophenyl)-5-fluorobenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a pharmaceutical intermediate, and as a tool in molecular biology research. In organic synthesis, it has been used as a precursor to a variety of other compounds, including pharmaceuticals, dyes, and agrochemicals. In pharmaceutical research, it has been used as an intermediate in the synthesis of a number of drugs, including antifungals, anti-inflammatory agents, and anti-cancer drugs. In molecular biology research, it has been used as a tool to study the structure and function of proteins, as well as to study the interactions between proteins and their ligands.